Phenyl Fluoroformate
Cat. No. B8710385
Key on ui cas rn:
351-80-4
M. Wt: 140.11 g/mol
InChI Key: VRDZDFJZFWYWIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[C:1]([O:2][CH:4]([Cl:5])[CH3:13])(=[O:3])[O:6][c:7]1[cH:8][cH:9][cH:10][cH:11][cH:12]1.[F-:14].[K+:15]>>[C:1](=[O:2])([O:6][c:7]1[cH:8][cH:9][cH:10][cH:11][cH:12]1)[F:14]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC(Cl)OC(=O)Oc1ccccc1
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
[F-]
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
[K+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
O=C(F)Oc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
